CID 20056423

• CAS No.: 211867-47-9
• Product Name: CID 20056423
• Molecular Formula: C21H22FNO4
• Molecular Weight: 371.4 g/mol
• IUPAC Name: (E)-3-(3,4-dimethoxyphenyl)-3-(4-fluorophenyl)-1-morpholin-4-ylprop-2-en-1-one
• Standard InChI: InChI=1S/C21H22FNO4/c1-25-19-8-5-16(13-20(19)26-2)18(15-3-6-17(22)7-4-15)14-21(24)23-9-11-27-12-10-23/h3-8,13-14H,9-12H2,1-2H3/b18-14+
• Standard InChIKey: BKBSMMUEEAWFRX-NBVRZTHBSA-N
• Isomeric SMILES: COC1=C(C=C(C=C1)/C(=C/C(=O)N2CCOCC2)/C3=CC=C(C=C3)F)OC
• SMILES: COC1=C(C=C(C=C1)C(=CC(=O)N2CCOCC2)C3=CC=C(C=C3)F)OC
• Canonical SMILES: COC1=C(C=C(C=C1)C(=CC(=O)N2CCOCC2)C3=CC=C(C=C3)F)OC
• Appearance: Solid powder
• Description: Flumorph is novel fungicide, disturbing the polar deposition of newly synthesized cell wall materials during cystospore germination and hyphal growth. Flumorph did not inhibit the synthesis of cell wall materials, but disturbed the polar deposition of newly synthesized cell wall materials during cystospore germination and hyphal growth. In flumorph-treated hyphae, the most characteristic change was the development of periodic swelling ("beaded" morphology) and the disruption of tip growth. Upon removing flumorph, normal tip growth and organized F-actin were observed again. Flumorph had induced systemic genotoxicity in mammals as it caused DNA damage in all tested vital organs, especially in brain and spleen.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Flumorph; SYP-L190; X5977
• Reference: 1: Guan A, Wang M, Yang J, Wang L, Xie Y, Lan J, Liu C. Discovery of a New Fungicide Candidate through Lead Optimization of Pyrimidinamine Derivatives and Its Activity against Cucumber Downy Mildew. J Agric Food Chem. 2017 Dec 13;65(49):10829-10835. doi: 10.1021/acs.jafc.7b03898. Epub 2017 Nov 30. PubMed PMID: 29151354.; 2: Guan A, Liu C, Chen W, Yang F, Xie Y, Zhang J, Li Z, Wang M. Design, Synthesis, and Structure-Activity Relationship of New Pyrimidinamine Derivatives Containing an Aryloxy Pyridine Moiety. J Agric Food Chem. 2017 Feb 15;65(6):1272-1280. doi: 10.1021/acs.jafc.6b05580. Epub 2017 Feb 6. PubMed PMID: 28118711.; 3: Pang Z, Chen L, Mu W, Liu L, Liu X. Insights into the adaptive response of the plant-pathogenic oomycete Phytophthora capsici to the fungicide flumorph. Sci Rep. 2016 Apr 6;6:24103. doi: 10.1038/srep24103. PubMed PMID: 27050922; PubMed Central PMCID: PMC4822174.; 4: Mei X, Yang M, Jiang B, Ding X, Deng W, Dong Y, Chen L, Liu X, Zhu S. Proteomic analysis on zoxamide-induced sensitivity changes in Phytophthora cactorum. Pestic Biochem Physiol. 2015 Sep;123:9-18. doi: 10.1016/j.pestbp.2015.01.012. Epub 2015 Jan 22. PubMed PMID: 26267047.; 5: Hua C, Kots K, Ketelaar T, Govers F, Meijer HJ. Effect of Flumorph on F-Actin Dynamics in the Potato Late Blight Pathogen Phytophthora infestans. Phytopathology. 2015 Apr;105(4):419-23. doi: 10.1094/PHYTO-04-14-0119-R. PubMed PMID: 25496300.; 6: Ding L, Cai C, Wang D. [Determination of flumorph and dimethomorph residues in vegetables by improved QuEChERS-gas chromatography-mass spectromery]. Se Pu. 2014 Aug;32(8):849-54. Chinese. PubMed PMID: 25434121.; 7: Cao X, Yang C, Liu J, Hui X, Yang W, Li S, Tian Y, Cai L. DNA damage and effects on antioxidative enzymes in earthworm (Eisenia fetida) induced by flumorph. Appl Biochem Biotechnol. 2014 Feb;172(4):2276-85. doi: 10.1007/s12010-013-0662-8. Epub 2013 Dec 20. PubMed PMID: 24352618.; 8: Zhang T, Zhao Q, Zhang Y, Ning J. Assessment of genotoxic effects of flumorph by the comet assay in mice organs. Hum Exp Toxicol. 2014 Mar;33(3):224-9. doi: 10.1177/0960327111417268. Epub 2013 Apr 24. PubMed PMID: 23615708.; 9: Pang Z, Shao J, Chen L, Lu X, Hu J, Qin Z, Liu X. Resistance to the novel fungicide pyrimorph in Phytophthora capsici: risk assessment and detection of point mutations in CesA3 that confer resistance. PLoS One. 2013;8(2):e56513. doi: 10.1371/journal.pone.0056513. Epub 2013 Feb 19. PubMed PMID: 23431382; PubMed Central PMCID: PMC3576395.; 10: Chen L, Zhu S, Lu X, Pang Z, Cai M, Liu X. Assessing the risk that Phytophthora melonis can develop a point mutation (V1109L) in CesA3 conferring resistance to carboxylic acid amide fungicides. PLoS One. 2012;7(7):e42069. doi: 10.1371/journal.pone.0042069. Epub 2012 Jul 27. PubMed PMID: 22848705; PubMed Central PMCID: PMC3407118.; 11: Wang Y, Fan S, Cui X, He M, Zhang F, Yang C, Zhang C, Ma J. A sensitive and selective method for the determination of flumorph residues in vegetables and fruits by HPLC-ESI-MS/MS. Talanta. 2011 Oct 30;86:221-6. doi: 10.1016/j.talanta.2011.09.004. Epub 2011 Sep 19. PubMed PMID: 22063534.; 12: Chai B, Liu C. (Z)-3-(3,4-Dimeth-oxy-phen-yl)-3-(4-fluoro-phen-yl)-1-morpholino-prop-2-en-1-one. Acta Crystallogr Sect E Struct Rep Online. 2011 Jul 1;67(Pt 7):o1780. doi: 10.1107/S1600536811022008. Epub 2011 Jun 22. PubMed PMID: 21837155; PubMed Central PMCID: PMC3151755.; 13: Bi Y, Cui X, Lu X, Cai M, Liu X, Hao JJ. Baseline sensitivity of natural population and resistance of mutants in Phytophthora capsici to zoxamide. Phytopathology. 2011 Sep;101(9):1104-11. doi: 10.1094/PHYTO-01-11-0010. PubMed PMID: 21692644.; 14: Lu XH, Zhu SS, Bi Y, Liu XL, Hao JJ. Baseline sensitivity and resistance-risk assessment of Phytophthora capsici to iprovalicarb. Phytopathology. 2010 Nov;100(11):1162-8. doi: 10.1094/PHYTO-12-09-0351. PubMed PMID: 20932164.; 15: Wang H, Sun H, Stammler G, Ma J, Zhou M. Generation and characterization of isolates of Peronophythora litchii resistant to carboxylic acid amide fungicides. Phytopathology. 2010 May;100(5):522-7. doi: 10.1094/PHYTO-100-5-0522. PubMed PMID: 20373974.; 16: Zhao J, Cai L, Wang J, Wu Y, Yao B, Zhang L. Uterotrophic assay, Hershberger assay, and repeated 28-day oral toxicity study of flumorph based on the Organization for Economic Co-operation and Development draft protocols. Exp Toxicol Pathol. 2011 Jan;63(1-2):143-9. doi: 10.1016/j.etp.2009.11.001. Epub 2009 Dec 5. PubMed PMID: 19963360.; 17: Hu JY, Liu C, Zhang X, Qin DM, Liu CL. Photodegradation of flumorph in aqueous solutions and natural water under abiotic conditions. J Agric Food Chem. 2009 Oct 28;57(20):9629-33. doi: 10.1021/jf902182m. PubMed PMID: 19807099.; 18: Hu JY, Zhang YC, Yan H. Determination of flumorph residues in vegetables, soil, and natural water by solid-phase extraction cleanup and high-performance liquid chromatography with UV detection. J AOAC Int. 2008 Nov-Dec;91(6):1459-66. PubMed PMID: 19202809.; 19: Sheng Zhu S, Li Liu X, Fei Liu P, Li Y, Qiang Li J, Min Wang H, Kui Yuan S, Guo Si N. Flumorph Is a Novel Fungicide That Disrupts Microfilament Organization in Phytophthora melonis. Phytopathology. 2007 May;97(5):643-9. doi: 10.1094/PHYTO-97-5-0643. PubMed PMID: 18943584.; 20: Hu JY, Liu C, Yan H. Degradation of flumorph in soils, aqueous buffer solutions, and natural waters. J Agric Food Chem. 2008 Sep 24;56(18):8574-9. doi: 10.1021/jf801630t. Epub 2008 Aug 20. PubMed PMID: 18712878.
• PubChem Compound: 11057755
• Last Modified: Nov 11 2021